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Compound of Interest

Compound Name: MB 543 DBCO

Cat. No.: B15622438

Essential Safety and Handling Guide for MB 543
DBCO

For researchers, scientists, and drug development professionals, the proper handling of
chemical reagents is paramount for ensuring laboratory safety and experimental integrity. This
document provides crucial safety and logistical information for the handling and disposal of MB
543 DBCO, a fluorescent agent utilized in copper-free Click Chemistry reactions.

MB 543 DBCO is a water-soluble, orange fluorescent dye belonging to the rhodamine family.[1]
[2] While a specific Safety Data Sheet (SDS) for this compound is not publicly available, this
guide synthesizes safety protocols based on the known characteristics of its constituent parts:
a rhodamine-based dye and a dibenzocyclooctyne (DBCO) moiety. All personnel should
consult the official SDS from the supplier before use.

Immediate Safety and Personal Protective
Equipment (PPE)

A thorough hazard assessment is the first step in ensuring laboratory safety. Standard
laboratory PPE is required when handling MB 543 DBCO and similar chemical compounds.
The following table summarizes the recommended PPE.
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PPE Category Item Rationale

o Protects eyes from potential
Safety glasses with side )
splashes of the chemical,

Eye and Face Protection shields or chemical splash _ _
which can cause serious eye
goggles
damage.[2][3][4]
Prevents skin contact with the
Chemical-resistant gloves dye, which can cause staining

Hand Protection o ) ) )
(e.g., nitrile) and potential allergic reactions.

[21(31[4]

] Protects skin and clothing from
Body Protection Laboratory coat ) o
spills and contamination.[2][3]

Not generally required for

small quantities handled with o ) ]
) ) o Minimizes inhalation of any
Respiratory Protection adequate ventilation. Use a ]
) ) ] potential dust or aerosols.
respirator if creating aerosols

or dust.

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintain the integrity of MB 543 DBCO and to
prevent accidental exposure.

Handling:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling the
solid compound or preparing stock solutions.

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.[2]

Storage:
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o Store at -20°C in a tightly sealed container, protected from light.[5][6]

e The compound is typically shipped at ambient temperature.[5]

The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment when working with MB 543 DBCO.
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PPE Selection Workflow for MB 543 DBCO

Disposal Plan

Proper disposal of MB 543 DBCO and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

) Collect in a clearly labeled, sealed container for
Unused Solid Compound .
chemical waste.

Collect in a designated, labeled container for
Solutions hazardous chemical waste. Do not pour down
the drain.[7]

) ] ) Dispose of in a designated solid chemical waste
Contaminated Labware (e.g., pipette tips, tubes) )
container.[8]

All chemical waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office or a licensed chemical waste disposal service.[7][8] The first rinse of any
container that held the chemical should also be collected as hazardous waste.[8]

Chemical and Physical Properties

The following table summarizes key quantitative data for MB 543 DBCO.

Property Value

Molecular Formula C54H55N5013S3[5]
Molecular Weight ~1078.3 g/mol [5]
Excitation Maximum 543 nm[5]

Emission Maximum 563 nm[5]

Extinction Coefficient 105,000 cm—tM~1[5]
Storage Temperature -20°C[5]

Note: The exact molecular weight may vary slightly between suppliers.[6]

Experimental Protocol Considerations

While specific experimental protocols will vary depending on the application, the following
general guidelines should be considered when using MB 543 DBCO in copper-free click
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chemistry reactions:

e Solubility: MB 543 DBCO is soluble in water, DMSO, and DMF.[6]

» Reaction Conditions: The DBCO group reacts with azide-functionalized molecules under
mild, aqueous conditions without the need for a copper catalyst.

e pH Insensitivity: The dye is pH insensitive from pH 3 to 10.[5]

For detailed experimental protocols involving similar DBCO reagents, it is recommended to
consult scientific literature and resources from the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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